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Introduction
3',4'-Dimethoxyacetophenone, also known by its common synonym acetoveratrone, is an

aromatic ketone that serves as a valuable and versatile intermediate in organic synthesis.[1][2]

Characterized by an acetophenone core substituted with two methoxy groups at the 3' and 4'

positions, this compound is a key building block in the production of various pharmaceuticals,

agrochemicals, and fragrances.[1][3][4][5] Its structural features and reactivity make it a focal

point in medicinal chemistry and materials science. This guide provides a comprehensive

overview of its chemical structure, physicochemical properties, and detailed experimental

protocols for its synthesis and derivatization.

Chemical Structure and Nomenclature
The formal IUPAC name for this compound is 1-(3,4-dimethoxyphenyl)ethanone.[6][7][8] It is a

member of the acetophenone class of organic compounds.[2][3][6]

IUPAC Name: 1-(3,4-dimethoxyphenyl)ethanone[6][8]

Common Synonyms: 3',4'-Dimethoxyacetophenone, Acetoveratrone, 4-Acetylveratrole,

3,4-Dimethoxyphenyl methyl ketone[5][6][7][9]
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CAS Number: 1131-62-0[7]

Figure 1: 2D representation of 1-(3,4-dimethoxyphenyl)ethanone.

Physicochemical Properties
3',4'-Dimethoxyacetophenone is typically a white to beige crystalline solid at room

temperature.[3][5] Its key properties are summarized below for reference.

Property Value Reference(s)

Molecular Formula C₁₀H₁₂O₃ [1][7]

Molecular Weight 180.20 g/mol [1][6]

Appearance
White to yellow/beige

crystalline powder
[1][3][5]

Melting Point 47-54 °C [1][3]

Boiling Point 286-288 °C (at 760 mmHg) [3][10]

Solubility

Soluble in hot water and

methanol; soluble in organic

solvents like ethanol and ether.

[2][4][5]

[2][4][5]

InChI Key
IQZLUWLMQNGTIW-

UHFFFAOYSA-N
[7][8]

SMILES String
CC(=O)C1=CC(=C(C=C1)OC)

OC
[6]

Applications in Organic Synthesis
3',4'-Dimethoxyacetophenone is a cornerstone intermediate for constructing more complex

molecular architectures. Its activated aromatic ring and ketone functional group allow for a wide

range of chemical transformations.

Pharmaceuticals: It is a documented precursor in the synthesis of various pharmaceutical

agents, including anti-inflammatory drugs and the anti-tumor targeted drug tivozanib.[1][11] It
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is also used to synthesize Syringin A, a compound studied for its potential kidney-tonifying

functions.[11]

Fragrance Industry: The compound contributes a sweet, floral, and woody scent profile,

making it a component in perfumes and cosmetics.[1][10]

Chemical Research: It serves as a substrate for studying catalytic reactions and developing

new synthetic methodologies, such as in oxidation and hydrogenation studies.[3][11] For

instance, it is the starting material for the synthesis of 3,4-Dimethoxyphenylglyoxal hydrate, a

valuable building block for heterocyclic compounds.[12]

3',4'-Dimethoxyacetophenone

Pharmaceutical Intermediates

Multi-step
Synthesis

3,4-Dimethoxyphenylglyoxal
(Heterocycle Precursor)

SeO₂ Oxidation

Fragrance Compounds

Derivatization

Tivozanib
(Anti-tumor Agent) Syringin A

Click to download full resolution via product page

Figure 2: Role as a precursor in synthesizing valuable compounds.

Experimental Protocols
Detailed methodologies for the synthesis of 3',4'-Dimethoxyacetophenone and its subsequent

use in a key synthetic transformation are provided below.

Protocol 1: Synthesis via Methylation of 3',4'-
Dihydroxyacetophenone
This protocol describes the preparation of 3',4'-Dimethoxyacetophenone by the methylation

of the corresponding dihydroxy- precursor.[3]
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Materials:

3',4'-Dihydroxyacetophenone

Anhydrous Potassium Carbonate (K₂CO₃)

Methyl Iodide (MeI)

Dry Acetone

Dichloromethane (CH₂Cl₂)

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica gel for flash chromatography

Hexane/Ethyl Acetate (4:1, v/v)

Procedure:

To a stirred mixture of 3',4'-dihydroxyacetophenone (1.0 eq) and anhydrous K₂CO₃ (approx.

55 eq) in dry acetone, add methyl iodide (approx. 24 eq).[3]

Heat the mixture at reflux for 45-60 minutes.[3]

After cooling to room temperature, filter the mixture and evaporate the solvent from the

filtrate under reduced pressure.

Dissolve the resulting residue in dichloromethane (CH₂Cl₂).

Wash the organic layer with two portions of water, then dry over anhydrous Na₂SO₄.

Filter the solution and evaporate the solvent under reduced pressure.

Purify the crude product by flash chromatography using a silica gel column with a

hexane/EtOAc (4:1, v/v) eluent to yield the final product, 3',4'-dimethoxyacetophenone.[3]
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Figure 3: Workflow for the synthesis of 3',4'-Dimethoxyacetophenone.

Protocol 2: Oxidation to 3,4-Dimethoxyphenylglyoxal
Hydrate
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This protocol details the use of 3',4'-Dimethoxyacetophenone as a starting material in a

selenium dioxide oxidation reaction, a common method for converting an activated methyl

ketone to a 1,2-dicarbonyl compound.[12]

Materials:

3',4'-Dimethoxyacetophenone

Selenium Dioxide (SeO₂)

1,4-Dioxane

Deionized Water

Round-bottom flask with reflux condenser

Heating mantle with magnetic stirrer

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add selenium

dioxide (1.0 eq). To this, add a 9:1 (v/v) mixture of 1,4-dioxane and water and stir to dissolve.

[12]

Addition of Starting Material: Add 3',4'-dimethoxyacetophenone (1.0 - 2.0 eq) to the

reaction mixture.[12]

Reaction: Heat the mixture to reflux (approx. 90-100 °C) with vigorous stirring. The reaction

progress is indicated by the precipitation of black elemental selenium.[12]

Work-up: Once the reaction is complete, cool the mixture and filter to remove the selenium

precipitate. Wash the precipitate with a small amount of hot dioxane to recover any adsorbed

product.[12]

Purification: Combine the filtrate and washings. Remove the solvents under reduced

pressure using a rotary evaporator. The crude 3,4-dimethoxyphenylglyoxal can be further

purified by vacuum distillation.[12]
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Hydrate Formation: To obtain the hydrate, dissolve the purified glyoxal in hot water or an

ethanol/water mixture. Allow the solution to cool slowly to promote crystallization.[12]

Safety and Handling
As with all chemical reagents, 3',4'-Dimethoxyacetophenone should be handled with care in a

well-ventilated area.

Personal Protective Equipment (PPE): Use of safety glasses, gloves, and a dust mask (type

N95) is recommended.

Storage: Store in a cool, dry place away from direct light, heat, and moisture. It is

incompatible with strong oxidizing agents.[4]

Hazards: May cause irritation to the skin, eyes, and respiratory system.[2]

Conclusion
3',4'-Dimethoxyacetophenone is a compound of significant industrial and academic interest.

Its straightforward synthesis and versatile reactivity make it an indispensable building block for

professionals in drug discovery, medicinal chemistry, and fragrance development. The data and

protocols summarized in this guide offer a technical foundation for its effective utilization in

research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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